N-(5-((3,5-dimethylisoxazol-4-yl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide

• IUPAC Name: N-[5-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C16H16N4O5S2/c1-9-14(10(2)25-19-9)27(22,23)20-6-5-11-13(8-20)26-16(17-11)18-15(21)12-4-3-7-24-12/h3-4,7H,5-6,8H2,1-2H3,(H,17,18,21)
• InChI Key: JUMINWGFUBRCPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=CC=CO4
• Molecular Formula: C16H16N4O5S2
• Molecular Weight: 408.5 g/mol
• CAS No.: 1351596-13-8

Description

“N-(5-((3,5-dimethylisoxazol-4-yl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis Techniques : Research has developed efficient methods for synthesizing related isoxazole and thiazolopyridine derivatives, employing catalytic amounts of acids or iodine to facilitate reactions. These processes are crucial for creating complex molecules that might share structural similarities with the mentioned compound, underscoring the importance of versatile synthetic routes in medicinal chemistry (Guleli et al., 2019).

• Structural and Activity Relationships : Studies on molecules with similar frameworks have focused on understanding how changes in molecular structure affect biological activity. This research is essential for designing more effective compounds by identifying key structural elements that influence their interaction with biological targets (Ren et al., 2000).

• Mechanistic Insights and Computational Studies : Investigations into the mechanisms of reactions leading to similar heterocyclic compounds provide insights into how these molecules form. Computational studies complement these findings by elucidating the electronic structure and potential tautomerism of related compounds, which are critical for understanding their chemical behavior and reactivity (Sączewski et al., 2014).

• Advanced Synthesis Methods : Recent advancements in synthesis methods, such as palladium-catalyzed oxidative cyclization-alkoxycarbonylation, have been applied to generate various heterocyclic derivatives. These methods offer new pathways for creating complex molecules with potential pharmaceutical applications, highlighting the continuous innovation in synthetic organic chemistry (Bacchi et al., 2005).

• Green Chemistry and Sustainable Synthesis : Research also focuses on developing more sustainable and environmentally friendly chemical synthesis processes. This includes exploring green metrics to evaluate the efficiency and environmental impact of the synthesis of related compounds, underscoring the growing importance of sustainability in chemical research (Gilbile et al., 2017).